Cas no 480-82-0 (Indicine)

• Product Name: Indicine
• CAS No: 480-82-0
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 931776
• PubChem ID: 73614
• Update Time: 2025-04-19

Indicine Chemical and Physical Properties

Names and Identifiers

• Indicine
• [(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate
• (+)-indicine
• [(1r,7ar)-1-hydroxy-2,3,5,7a-tetrahydro-1h-pyrrolizin-7-yl]methyl(2r,3s)-2,3-dihydroxy-2-isopropylbutanoate
• 2,3-Dihydroxy-2-(1-methylethyl)-butanoic acid (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl) methyl ester
• BRN 4324630
• lycopsamine
• NSC136052
• SureCN166614
• SFVVQRJOGUKCEG-XTWPYSKKSA-N
• Butanoic acid,3-dihydroxy-2-(1-methylethyl)-, [(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester, (2R,3S)-
• NSC-136052
• DTXSID60197389
• BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, (2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHYL ESTER, (1R-(1.ALPHA.,7(2R*,3S*),7A.BETA.))-
• AKOS030242135
• [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2R,3S)-2,3-dihydroxy-2-isopropylbutanoate
• 480-82-0
• NCI60_000822
• [(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methyl-butanoate
• CHEBI:5897
• T82SFG1584
• HY-N9130
• BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, ((1R,7AR)-2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHYL ESTER, (2R,3S)-
• [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2R,3S)-2,3-dihydroxy-2-(propan-2-yl)butanoate
• RETRONECINE, 7-((2R,3S)-2,3-DIHYDROXY-2-ISOPROPYLBUTYRATE)
• CS-0158821
• FS-6709
• Retronecine,3S)-2,3-dihydroxy-2-isopropylbutyrate]
• NSC 136052
• UNII-T82SFG1584
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (1R-(1a,7(2R*,3S*),7a-beta))-
• Q27106927
• SCHEMBL166614
• NS00094751
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, [(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester, (2R,3S)-
• CHEMBL471483
• INDICIN
• DA-51478

• Inchi： 1S/C15H25NO5/c1-9(2)15(20,10(3)17)14(19)21-8-11-4-6-16-7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15+/m0/s1
• InChI Key： SFVVQRJOGUKCEG-XTWPYSKKSA-N
• SMILES： O[C@@H]1CCN2CC=C(COC([C@]([C@H](C)O)(C(C)C)O)=O)[C@@H]21

Computed Properties

• Exact Mass: 299.17300
• Monoisotopic Mass: 299.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Boiling Point: 463.3°C at 760 mmHg
• Flash Point: 234°C
• Refractive Index: 1.567
• PSA: 90.23000
• LogP: -0.38940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives